Cas no 488850-75-5 (2-PYRIDINECARBONITRILE, 6-FORMYL-4-(TRIFLUOROMETHYL)-)

• Product Name: 2-PYRIDINECARBONITRILE, 6-FORMYL-4-(TRIFLUOROMETHYL)-
• CAS No: 488850-75-5
• MF: C₈H₃F₃N₂O
• MW: 200.117431879044
• CID: 3274292
• PubChem ID: 72215404
• Update Time: 2025-04-21

2-PYRIDINECARBONITRILE, 6-FORMYL-4-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 2-PYRIDINECARBONITRILE, 6-FORMYL-4-(TRIFLUOROMETHYL)-
• 6-FORMYL-4-(TRIFLUOROMETHYL)PYRIDINE-2-CARBONITRILE
• 488850-75-5
• SGVFIIOEBCAPAU-UHFFFAOYSA-N
• 6-Formyl-4-(trifluoromethyl)picolinonitrile
• AB78926

• Inchi： 1S/C8H3F3N2O/c9-8(10,11)5-1-6(3-12)13-7(2-5)4-14/h1-2,4H
• InChI Key： SGVFIIOEBCAPAU-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC(C=O)=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 200.01974721Da
• Monoisotopic Mass: 200.01974721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.8Ų